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Compound of Interest

Compound Name: Vanadium(4+) tetraformate

Cat. No.: B15175026

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of
Vanadium(lV) tetraformate as a precursor in the synthesis of advanced vanadium-based
materials. While direct literature on Vanadium(IV) tetraformate is scarce, this document
leverages data from the closely related and more extensively studied vanadyl formate
[VO(HCOO)2-H20] to provide detailed protocols and expected outcomes. Vanadium oxides are
of significant interest for applications ranging from catalysis and energy storage to smart
materials.

Introduction to Vanadium(lV) Tetraformate as a
Precursor

Vanadium(lV) tetraformate, with the chemical formula V(HCOO)4, is a metal-organic compound
that can serve as a valuable precursor for the synthesis of various vanadium oxides (VOx). The
primary advantage of using such a precursor lies in the ability to achieve a uniform distribution
of vanadium atoms at a molecular level, which can lead to the formation of homogenous, high-
purity materials at relatively lower temperatures compared to traditional solid-state methods.
The formate ligands are readily decomposed upon heating, leaving behind a reactive vanadium
oxide species.

Key Properties of Vanadium(lV) Tetraformate:
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Property Value Reference
Molecular Formula CaHaOsV [1]
Molecular Weight 231.01 g/mol [1]
CAS Number 60676-73-5 [1]

Synthesis of Vanadium Oxides via Thermal
Decomposition

The most straightforward application of Vanadium(IV) tetraformate is its use as a precursor for
the thermal decomposition synthesis of vanadium oxides. The oxidation state of the final
vanadium oxide product can be controlled by the temperature and atmosphere of the
calcination process. For instance, decomposition in an inert atmosphere is expected to yield
lower oxidation state oxides like V203, while decomposition in air will likely lead to the formation
of V20s.

A logical workflow for this process is outlined below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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